ethyl [2-({[(4-methyl-2-pyrimidinyl)thio]acetyl}amino)-1,3-thiazol-4-yl]acetate

• IUPAC Name: ethyl 2-[2-[[2-(4-methylpyrimidin-2-yl)sulfanylacetyl]amino]-1,3-thiazol-4-yl]acetate
• InChI: InChI=1S/C14H16N4O3S2/c1-3-21-12(20)6-10-7-22-14(17-10)18-11(19)8-23-13-15-5-4-9(2)16-13/h4-5,7H,3,6,8H2,1-2H3,(H,17,18,19)
• InChI Key: JHBFJNGLZZGLBZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=CSC(=N1)NC(=O)CSC2=NC=CC(=N2)C
• Molecular Formula: C14H16N4O3S2
• Molecular Weight: 352.4 g/mol

Description

This compound is a pyrimidine derivative. Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring. Numerous natural and synthetic pyrimidines are known to exist.

Synthesis Analysis

The synthesis of pyrimidines has been extensively studied. For instance, research developments in the syntheses of pyrimidines have been reported, including anti-inflammatory activities and structure–activity relationships. Another study discussed the synthesis of ethyl 2-(4-((1-(3, 4- disubstituted fluorophenyl)-1H-1,2,3-triazol-4-yl)methyl)piperazin-1-yl)-4-(4-substituted phenyl)-6-methylpyrimidine-5-carboxylate.

Molecular Structure Analysis

The molecular structure of pyrimidines is characterized by a six-membered ring containing two nitrogen atoms. The structure of the specific compound “ethyl [2-({[(4-methyl-2-pyrimidinyl)thio]acetyl}amino)-1,3-thiazol-4-yl]acetate” is not explicitly mentioned in the search results.

Chemical Reactions Analysis

Pyrimidines are involved in a variety of chemical reactions. For instance, the synthesis and COX-2 inhibitory activities of several 2-(4-sulfamoylphenyl) and 2-(4-methylsulfonylphenyl) pyrimidines have been reported. Another study discussed the reaction of 3-(amino(substituted thio)methylene)pentane-2,4-dione with isocyanates to synthesize pyrimidine derivatives.

Physical and Chemical Properties Analysis

The physical and chemical properties of pyrimidines vary. For instance, imidazole, a five-membered heterocyclic moiety, is a white or colorless solid that is highly soluble in water and other polar solvents. The specific physical and chemical properties of “this compound” are not explicitly mentioned in the search results.

Mechanism of Action

Pyrimidines display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory. The specific mechanism of action for “ethyl [2-({[(4-methyl-2-pyrimidinyl)thio]acetyl}amino)-1,3-thiazol-4-yl]acetate” is not explicitly mentioned in the search results.

Future Directions

Pyrimidines have a broad range of applications in pharmaceuticals and are the subject of ongoing research. For instance, several possible research guidelines and suggestions for the development of new pyrimidines as anti-inflammatory agents have been given. The specific future directions for “ethyl [2-({[(4-methyl-2-pyrimidinyl)thio]acetyl}amino)-1,3-thiazol-4-yl]acetate” are not explicitly mentioned in the search results.